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Compound of Interest

Compound Name: NVP-BSK805 dihydrochloride
CAS No.: 1942919-79-0
Cat. No.: B1162281
Get Quote
. J

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the cross-reactivity and selectivity of the tyrosine kinase
inhibitor, NVP-BSK805.

Frequently Asked Questions (FAQs)
Q1: What is the primary target of NVP-BSK805?

NVP-BSK805 is a potent, ATP-competitive inhibitor of Janus kinase 2 (JAK2).[1][2] It is highly
selective for JAK2, including the V617F mutant, which is commonly found in myeloproliferative
neoplasms.[1]

Q2: How selective is NVP-BSK805 for JAK2 compared to other JAK family kinases?

NVP-BSK805 exhibits significant selectivity for JAK2 over other members of the JAK family
(JAK1, JAKS, and TYKZ2). In vitro studies have shown that it is more than 20-fold more selective
for JAK2.[1]

Q3: Does NVP-BSK805 have off-target effects on other tyrosine kinases?
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While NVP-BSK805 is highly selective for JAK2, some off-target activity has been observed,
particularly at higher concentrations. For instance, modest inhibition of BCR-ABL and FMS-like
tyrosine kinase 3 (FLT3-ITD) has been reported.[2] A broader kinase profiling study indicated
good selectivity against a panel of other kinases.[2]

Q4: | am observing unexpected phenotypes in my cell-based assays. Could this be due to off-
target effects of NVP-BSK805?

While NVP-BSK805 is a highly selective JAK2 inhibitor, unexpected cellular phenotypes could
potentially arise from off-target activities, especially at concentrations significantly higher than
its IC50 for JAK2. It is recommended to perform dose-response experiments and include
appropriate controls to investigate this possibility. Consider using a structurally different JAK2
inhibitor as a control to see if the phenotype persists.

Q5: What is the mechanism of action of NVP-BSK805?

NVP-BSK805 acts as an ATP-competitive inhibitor, meaning it binds to the ATP-binding site of
the JAK2 kinase domain.[1][2] This prevents the phosphorylation of JAK2 and its downstream
signaling targets, primarily the STAT proteins.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Inconsistent IC50 values in in-

vitro kinase assays

ATP concentration not
optimized, incorrect enzyme or
substrate concentration,

inhibitor precipitation.

Determine the ATP Km for your
specific assay conditions and
use an ATP concentration at or
near the Km. Titrate the
enzyme and substrate to
establish optimal signal-to-
background ratio. Ensure NVP-
BSK805 is fully dissolved in

the assay buffer.

Lack of cellular response

despite potent in-vitro inhibition

Poor cell permeability, active
efflux from cells, inhibitor

degradation.

Verify cellular uptake of NVP-
BSK®805 using analytical
methods. Consider using cell
lines with known transporter
expression profiles. Prepare
fresh stock solutions of NVP-

BSK®805 for each experiment.

Observed toxicity at effective

concentrations

Off-target kinase inhibition,

non-specific cytotoxicity.

Perform a broader kinase
screen to identify potential off-
targets. Conduct a cell viability
assay with a control cell line
that does not depend on JAK2

signaling.

Data Presentation

Table 1: In-Vitro Inhibitory Activity of NVP-BSK805 against JAK Family Kinases
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Kinase IC50 (nM)
JAK?2 0.5

TYK2 11

JAK3 19

JAK1 32

Data compiled from in-vitro cell-free assays.[3]

Table 2: Selectivity Profile of NVP-BSK805 against a Broader Kinase Panel

Kinase % Inhibition at 1pM

JAK2 >95%

FLT3 (ITD) Potent Inhibition (Cellular GI50 <100 nM)
BCR-ABL Modest Inhibition (Cellular GI50 ~1.5 pM)
Other Kinases Generally low inhibition

This table summarizes findings from broader kinase profiling. Specific percentage inhibition
values for a wide range of kinases are often found in supplementary materials of primary
publications.[2]

Experimental Protocols
In-Vitro Kinase Inhibition Assay (General Protocol)

This protocol outlines the general steps for determining the IC50 of NVP-BSK805 against a
target kinase in a biochemical assay.

Materials:
» Purified recombinant kinase (e.g., JAK2)

o Specific peptide substrate for the kinase
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NVP-BSK805 stock solution (in DMSO)

ATP solution

Kinase assay buffer

Detection reagent (e.g., ADP-Glo™, LanthaScreen™)

Microplate reader

Procedure:

Prepare Serial Dilutions: Prepare a serial dilution of NVP-BSK805 in the kinase assay buffer.
The final DMSO concentration should be kept constant across all wells (typically <1%).

Add Inhibitor: Add the diluted NVP-BSK805 or vehicle (DMSO control) to the wells of a
suitable microplate.

Add Kinase and Substrate: Add the kinase and its specific substrate to each well.

Initiate Reaction: Start the kinase reaction by adding ATP. The concentration of ATP should
ideally be at its Michaelis-Menten constant (Km) for the specific kinase.

Incubation: Incubate the plate at the optimal temperature and for a sufficient duration to allow
for the enzymatic reaction to proceed in the linear range.

Stop Reaction and Detect Signal: Stop the reaction and add the detection reagent according
to the manufacturer's instructions.

Data Analysis: Measure the signal using a microplate reader. Calculate the percent inhibition
for each NVP-BSK805 concentration relative to the vehicle control and determine the 1IC50
value by fitting the data to a dose-response curve.

Visualizations
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Caption: The JAK-STAT signaling pathway and the inhibitory action of NVP-BSK805.
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Caption: Experimental workflow for determining the cross-reactivity of NVP-BSK805.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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